Cas no 1379299-54-3 (2-(2-aminopropan-2-yl)-3-chlorophenol)

• Product Name: 2-(2-aminopropan-2-yl)-3-chlorophenol
• CAS No: 1379299-54-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5869589
• PubChem ID: 67571392
• Update Time: 2025-05-24

2-(2-aminopropan-2-yl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropan-2-yl)-3-chlorophenol
• EN300-1965239
• SCHEMBL8388477
• 1379299-54-3

• Inchi： 1S/C9H12ClNO/c1-9(2,11)8-6(10)4-3-5-7(8)12/h3-5,12H,11H2,1-2H3
• InChI Key： DFHQXHWADNCOTP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)(C)N)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-aminopropan-2-yl)-3-chlorophenol

2-(2-Aminopropan-2-yl)-3-chlorophenol: A Comprehensive Overview

The compound 1379299-54-3, also known as 2-(2-aminopropan-2-yl)-3-chlorophenol, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with eco-friendly synthesis methods.

2-(2-Aminopropan-2-yl)-3-chlorophenol is a derivative of phenol, featuring a chlorine atom at the 3-position and an isopropylamine group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. The compound's ability to act as both a nucleophile and an electrophile has been extensively explored in recent research, particularly in the context of click chemistry and catalytic processes.

Recent advancements in green chemistry have underscored the importance of 1379299-54-3 as a sustainable building block for organic synthesis. Its use in asymmetric catalysis has been reported in several high-profile journals, where it has been employed to synthesize complex molecules with high enantioselectivity. This capability positions it as a valuable tool in the development of chiral pharmaceuticals and agrochemicals.

In addition to its synthetic applications, 2-(2-aminopropan-2-yl)-3-chlorophenol has shown promise in materials science. Researchers have investigated its potential as a precursor for advanced polymers and hybrid materials. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for the synthesis of high-performance polymers with tailored properties.

The compound's stability under various reaction conditions has also been a focal point of recent studies. Investigations into its thermal stability, reactivity, and degradation pathways have provided valuable insights into optimizing its use in industrial processes. These findings have led to improved synthesis protocols that enhance yield and reduce waste, aligning with global sustainability goals.

Moreover, 1379299-54-3 has been explored for its role in bioconjugation chemistry. Its ability to react with biomolecules such as proteins and nucleic acids has opened new avenues for drug delivery systems and biosensor development. Recent breakthroughs in this area have demonstrated its potential for creating targeted drug delivery vehicles with enhanced specificity and efficacy.

In conclusion, 2-(2-aminopropan-2-yl)-3-chlorophenol is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it a cornerstone of modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.